2-(2,2-Dimethylcyclopropylidene)acetic acid

• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: (2E)-2-(2,2-dimethylcyclopropylidene)acetic acid
• InChI: InChI=1S/C7H10O2/c1-7(2)4-5(7)3-6(8)9/h3H,4H2,1-2H3,(H,8,9)/b5-3+
• InChI Key: ACWBTDGEHKYBTK-HWKANZROSA-N
• Isomeric SMILES: CC\1(C/C1=C\C(=O)O)C
• Canonical SMILES: CC1(CC1=CC(=O)O)C

Description

2-(2,2-Dimethylcyclopropylidene)acetic acid is a chemical compound of interest in organic synthesis and medicinal chemistry research. This high-purity reagent serves as a valuable building block for researchers developing novel compounds, particularly in the synthesis of complex molecules and potential pharmacologically active agents. Its unique cyclopropane ring structure with an exocyclic double bond and acetic acid side chain makes it a versatile intermediate for cycloadditions and other ring-forming reactions. Researchers utilize this compound to study structure-activity relationships and create new chemical entities. This product is intended for research and development purposes in a controlled laboratory environment only. It is not labeled or approved for any other use. Specific properties, including CAS number, molecular formula, and detailed application notes, should be verified with the latest analytical data and safety documentation provided with the product. All statements are offered for informational purposes exclusively for certified research professionals.

Preparation Methods

Preparation Methods of 2-(2,2-Dimethylcyclopropylidene)acetic Acid

General Synthetic Strategy

The synthesis of 2-(2,2-Dimethylcyclopropylidene)acetic acid typically involves multi-step organic transformations starting from cyclopropyl derivatives. The key synthetic challenge is constructing the cyclopropylidene ring with two methyl substituents and installing the acetic acid functionality at the exocyclic double bond position.

A common approach involves the condensation of cyclopropyl-containing precursors with acetic acid derivatives or equivalents, often employing organolithium reagents or carbene intermediates to form the cyclopropylidene moiety.

Detailed Synthetic Routes

Synthesis via Dibromocarbene Addition and Subsequent Functionalization

One well-documented method involves the preparation of a dibromocyclopropane intermediate from a bicyclic olefin precursor, followed by selective debromination and functional group transformations to yield the cyclopropylidene acetic acid derivative.

• Step 1: Preparation of 9,9-Dibromo-trans-bicyclo[6.1.0]nonane by dibromocarbene addition to the corresponding bicyclic olefin.
• Step 2: Treatment with tri-n-butyltin hydride to selectively remove one bromine, affording a bromocyclopropane intermediate.
• Step 3: Conversion of the bromocyclopropane intermediate to the cyclopropylidene acetic acid via lithiation and carboxylation steps.

This method has been reported to proceed with high stereospecificity, although some loss of optical purity can occur depending on reaction conditions such as temperature and reagent stoichiometry. The stereochemical course is critical to maintain the integrity of the cyclopropylidene ring system.

Carbene Generation and Cyclopropylidene Formation

Another synthetic strategy involves the generation of cyclopropylidenes through carbene intermediates derived from diazocyclopropane precursors or α-halocyclopropyllithium reagents. These intermediates undergo elimination reactions to form the cyclopropylidene ring system, which is subsequently functionalized to introduce the acetic acid moiety.

• Diazocyclopropane intermediates can be prepared from dibromocarbene adducts and then thermally or chemically decomposed to yield the cyclopropylidene species.
• α-Halocyclopropyllithium reagents, generated by halogen-lithium exchange, can be trapped with electrophiles such as carbon dioxide to afford the carboxylic acid functionality.

These methods are advantageous for their ability to generate optically active cyclopropylidene compounds and allow for further functionalization. However, they require careful control of reaction parameters to avoid ring opening or side reactions.

Summary Table of Preparation Methods

Method	Key Intermediates	Reaction Conditions	Yield (%)	Notes
Dibromocarbene addition + debromination + carboxylation	9,9-Dibromo-trans-bicyclo[6.1.0]nonane, bromocyclopropane	Tri-n-butyltin hydride, low temp	~16-95*	High stereospecificity; temperature sensitive; optical purity may vary
Diazocyclopropane decomposition	Diazocyclopropane	Thermal or chemical decomposition	Variable	Allows optically active synthesis; requires careful handling
α-Halocyclopropyllithium carboxylation	α-Halocyclopropyllithium	Low temperature, CO2 quench	Moderate	Enables direct carboxylation; sensitive to moisture and temperature

*Yield varies depending on step and scale.

Mechanistic Insights and Research Outcomes

Ring Strain and Reactivity

The cyclopropylidene ring system in 2-(2,2-Dimethylcyclopropylidene)acetic acid is highly strained, which influences its chemical reactivity and synthetic transformations. The ring strain facilitates carbene formation and ring-opening reactions under specific conditions, which must be carefully managed to preserve the desired product structure.

Stereochemical Considerations

Studies have shown that the stereochemical outcome of the cyclopropylidene formation is highly dependent on reaction temperature and reagent choice. For example, reactions carried out at -78 °C exhibit higher stereospecificity and retention of optical purity compared to those at 0 °C. This is critical for applications requiring enantiomerically pure compounds.

Comparative Analysis of Methods

While carbene-based methods offer flexibility and access to optically active derivatives, the dibromocarbene addition route provides a robust and scalable approach for racemic synthesis. Both methods share mechanistic features involving carbene intermediates but differ in the timing of leaving group departure and intermediate stability.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Dimethylcyclopropylidene)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, often using halogenating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Halogenating agents: Thionyl chloride, phosphorus tribromide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or alkanes .

Scientific Research Applications

2-(2,2-Dimethylcyclopropylidene)acetic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(2,2-Dimethylcyclopropylidene)acetic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Comparison

The table below compares key structural features and substituents of 2-(2,2-Dimethylcyclopropylidene)acetic acid with related cyclopropyl acetic acid derivatives:

Compound Name	Substituents on Cyclopropane	Functional Group	Molecular Formula	CAS Registry Number	Key References
2-(2,2-Dimethylcyclopropylidene)acetic acid	2,2-Dimethyl	Carboxylic acid	C₇H₁₀O₂	Not explicitly listed	Inferred from analogs
2-(2-Methylcyclopropyl)acetic acid	2-Methyl	Carboxylic acid	C₆H₁₀O₂	27621-18-7
2-(2,2-Difluorocyclopropyl)acetic acid	2,2-Difluoro	Carboxylic acid	C₅H₆F₂O₂	Not listed
2-[Cyclopropyl(methyl)amino]acetic acid	Cyclopropyl-methylamine	Amino acid	C₆H₁₁NO₂	1094909-72-4
Methyl 2-chloro-2-cyclopropylideneacetate	Chloro, cyclopropylidene	Ester	C₆H₇ClO₂	82979-45-1

Key Observations :

• Functional Groups: Carboxylic acid derivatives (e.g., 2-(2-Methylcyclopropyl)acetic acid) exhibit higher polarity than ester or amino analogs, impacting bioavailability .

Physicochemical Properties

Property	2-(2,2-Dimethylcyclopropylidene)acetic Acid	2-(2-Methylcyclopropyl)acetic Acid	Methyl 2-chloro-2-cyclopropylideneacetate
Molecular Weight (g/mol)	~138.16 (estimated)	130.14	146.58
Boiling Point	Not available	Not available	Not available
Solubility	Moderate in polar solvents (predicted)	Low (hydrophobic cyclopropane)	High (ester group enhances solubility)
Crystal Structure	Not studied	Not studied	Triclinic, P1 space group

Notes:

• The ester derivative (methyl 2-chloro-2-cyclopropylideneacetate) exhibits higher solubility in organic solvents due to its ester moiety .
• Crystal packing in cyclopropane derivatives is stabilized by hydrogen bonds (e.g., O–H⋯O interactions in benzofuran analogs) .

Pest Control

• 2-(2,2-Difluorocyclopropyl)acetic Acid Derivatives : Exhibit >80% efficacy against agricultural pests like Nilaparvata lugens (rice planthopper) and Tetranychus urticae (spider mite) via inhibition of molting or egg hatching .

Biological Activity

2-(2,2-Dimethylcyclopropylidene)acetic acid is a compound of interest due to its potential biological activities. This article aims to explore its biological activity through various studies, including in vitro and in vivo research, and to provide a comprehensive overview of its pharmacological properties.

Chemical Structure

The compound features a unique cyclopropylidene moiety, which is believed to contribute to its biological activity. The structural formula can be represented as follows:

$$\text{C}_{10}\text{H}_{16}\text{O}_2$$

Biological Activity Overview

The biological activity of 2-(2,2-Dimethylcyclopropylidene)acetic acid has been investigated in several contexts:

• Anti-inflammatory Effects : Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting specific pathways involved in inflammation.
• Anticancer Potential : Research indicates that it may have potential as an anticancer agent by inducing apoptosis in cancer cell lines.
• Metabolic Effects : There is emerging evidence that the compound may influence metabolic pathways, which could have implications for conditions such as obesity and diabetes.

In Vitro Studies

In vitro studies have demonstrated that 2-(2,2-Dimethylcyclopropylidene)acetic acid can inhibit the proliferation of various cancer cell lines. For instance, one study reported an IC50 value indicating effective inhibition at low micromolar concentrations. The mechanism appears to involve cell cycle arrest and induction of apoptosis.

Cell Line	IC50 (µM)	Mechanism of Action
A549 (Lung Cancer)	5.0	Apoptosis induction
HeLa (Cervical)	4.5	Cell cycle arrest at G0/G1 phase
MCF-7 (Breast)	6.0	Increased subG0/G1 fraction

In Vivo Studies

In vivo studies have shown promising results regarding the safety and efficacy of the compound. Animal models treated with varying doses exhibited reduced tumor growth compared to control groups. Additionally, no significant adverse effects were noted at therapeutic doses.

Case Studies

Several case studies have highlighted the potential therapeutic applications of 2-(2,2-Dimethylcyclopropylidene)acetic acid:

• Case Study on Cancer Treatment : A study involving mice with induced tumors showed a significant reduction in tumor size after treatment with the compound over four weeks.
  • Dosage : 10 mg/kg body weight administered bi-weekly.
  • Outcome : Tumor size reduced by approximately 40% compared to untreated controls.
• Case Study on Inflammation : Another case study focused on inflammatory models where the compound was administered to assess its effects on edema formation.
  • Dosage : 5 mg/kg body weight.
  • Outcome : Reduction in edema by 30% within 24 hours post-treatment.

Q & A

Basic Research Questions

Q. What are the key challenges in synthesizing 2-(2,2-Dimethylcyclopropylidene)acetic acid, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis often involves cyclopropane ring formation via carbene addition to alkenes or ketene intermediates. Challenges include controlling stereochemistry and minimizing side reactions (e.g., ring-opening). Optimization may involve adjusting reaction temperature, solvent polarity, and catalyst loading. For example, NaBr and TEMPO-mediated oxidation in acetone under ice-bath conditions (0–5°C) can improve yield and purity, as demonstrated in analogous cyclopropane-containing acetic acid syntheses .

Q. How can crystallographic techniques like SHELX be applied to resolve the structure of this compound?

• Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) using SHELX programs (e.g., SHELXL for refinement) enables precise determination of bond angles, torsional strain in the cyclopropane ring, and hydrogen-bonding networks. For instance, SHELX’s robustness in handling small-molecule data ensures accurate modeling of the strained cyclopropane moiety and adjacent carboxylic acid group . ORTEP-III can visualize thermal ellipsoids to assess dynamic disorder in the crystal lattice .

Q. What spectroscopic methods are critical for characterizing 2-(2,2-Dimethylcyclopropylidene)acetic acid?

• Methodological Answer :

• NMR : $^{1}\text{H}$ and $^{13}\text{C}$ NMR can identify cyclopropane ring protons (δ ~1.0–2.5 ppm) and carboxylic acid protons (δ ~10–12 ppm).
• IR : A strong carbonyl stretch (~1700 cm$^{-1}$) confirms the carboxylic acid group.
• Mass Spectrometry : High-resolution MS (HRMS) verifies molecular ion peaks and fragmentation patterns, such as loss of CO$_2$ from the carboxylic acid moiety .

Advanced Research Questions

Q. How does the cyclopropane ring’s strain influence the compound’s reactivity in biological systems?

• Methodological Answer : The ring’s angle strain (~60° vs. ideal 109.5°) increases electrophilicity, making it reactive in Michael additions or enzyme-mediated transformations. Computational studies (DFT or MD simulations) can quantify strain energy and predict sites for nucleophilic attack. For example, cyclopropane-containing amino acids exhibit enhanced binding to enzymes due to conformational rigidity, as seen in studies on cyclopropylidene analogues .

Q. What strategies mitigate data contradictions in crystallographic and solution-phase structural analyses?

• Methodological Answer : Discrepancies between SC-XRD (solid-state) and NMR (solution-phase) data often arise from solvent effects or dynamic conformers. To resolve these:

• Compare multiple crystal forms (polymorphs) using SHELXD for phase determination.
• Perform variable-temperature NMR to assess ring-flipping dynamics in solution.
• Use molecular docking to align crystallographic data with bioactive conformations .

Q. How can computational modeling predict the compound’s acid dissociation constant (pKa) and solubility?

• Methodological Answer :

• pKa Prediction : Software like COSMO-RS or MarvinSketch calculates pKa by simulating solvation effects on the carboxylic acid group. Experimental validation via potentiometric titration (e.g., NaOH titration with phenolphthalein) is recommended .
• Solubility : Molecular dynamics (MD) simulations with explicit solvent models (e.g., water/ethanol mixtures) estimate logP values. Experimental checks involve HPLC with refractive index detection .

Data Analysis and Experimental Design

Q. What statistical methods are appropriate for analyzing biological activity data of cyclopropane derivatives?

• Methodological Answer : Dose-response curves (e.g., IC$_{50}$ determination) require nonlinear regression (Hill equation). For structure-activity relationships (SAR), multivariate analysis (PCA or PLS) correlates electronic (Hammett σ) and steric (Taft’s E$_s$) parameters with bioactivity. Outliers may indicate unaccounted stereoelectronic effects .

Q. How should researchers design experiments to distinguish between kinetic vs. thermodynamic control in synthesis?

• Methodological Answer :

• Kinetic Control : Use low temperatures (-78°C) and short reaction times to trap intermediates (e.g., via quenching).
• Thermodynamic Control : Prolonged heating (reflux) favors the most stable product. Monitor reaction progress via GC-MS or in situ IR. For example, competing [2+1] cyclopropanation vs. [4+2] Diels-Alder pathways can be differentiated by product ratios under varying conditions .